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Introduction
Amantadine-d15 is the deuterium-labeled analogue of Amantadine, an antiviral and

antiparkinsonian agent.[1] In the realm of bioanalytical research, Amantadine-d15 serves a

critical role as a stable isotope-labeled internal standard (IS). Its primary application is in

quantitative analyses, particularly in liquid chromatography-tandem mass spectrometry (LC-

MS/MS) based methods, to ensure the accuracy and precision of Amantadine concentration

measurements in biological matrices.[2][3] The substitution of fifteen hydrogen atoms with

deuterium results in a mass shift that allows for its differentiation from the unlabeled

Amantadine by the mass spectrometer, while maintaining nearly identical chemical and

physical properties. This technical guide provides an in-depth overview of Amantadine-d15, its

primary use in research, and detailed experimental methodologies.

Core Properties of Amantadine-d15
Amantadine-d15 is a deuterated form of 1-adamantanamine. Its key chemical and physical

properties are summarized below.
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Property Value

Chemical Name 1-Adamantanamine-d15

Synonyms

1-Aminoadamantane-d15,

Tricyclo[3.3.1.13,7]decan-d15-1-amine

Hydrochloride

Molecular Formula C₁₀H₂D₁₅N

Molecular Weight 166.34 g/mol

CAS Number 33830-10-3

Primary Use in Research: Internal Standard in
Bioanalysis
The predominant application of Amantadine-d15 in research is as an internal standard in the

quantitative bioanalysis of Amantadine.[1] The principle behind its use lies in isotope dilution

mass spectrometry. A known amount of Amantadine-d15 is spiked into a biological sample

(e.g., plasma, urine) containing an unknown concentration of Amantadine.[4][5] During sample

preparation and analysis, any loss of analyte will be mirrored by a proportional loss of the

internal standard. By measuring the ratio of the mass spectrometric response of Amantadine to

that of Amantadine-d15, an accurate and precise quantification of Amantadine can be

achieved, compensating for variations in extraction recovery and matrix effects.[6]

Performance as an Internal Standard
The performance of Amantadine-d15 as an internal standard has been validated in numerous

studies. A comparison with another commonly used deuterated internal standard, Amantadine-

d6, highlights its suitability.
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Parameter Amantadine-d15 Amantadine-d6

Linearity Range 50–1500 ng/mL 0.50–500 ng/mL[7]

Correlation Coefficient (r) > 0.995[8] ≥ 0.9969[7]

Intra-day Precision (% RSD) < 8.0%[8] ≤ 5.42%[7]

Inter-day Precision (% RSD) < 8.0%[8] ≤ 5.42%[7]

Intra-day Accuracy < 8.0%[8] 98.47% to 105.72%[7]

Inter-day Accuracy < 8.0%[8] 98.47% to 105.72%[7]

Extraction Recovery Within acceptable limits[8] 97.89%–100.28%[7]

Experimental Protocols
Sample Preparation: Protein Precipitation
Protein precipitation is a rapid and straightforward method for extracting Amantadine and

Amantadine-d15 from plasma samples.[3]

Materials:

Human plasma samples

Amantadine-d15 internal standard working solution

Acetonitrile (ACN), ice-cold

Microcentrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Pipette 100 µL of the plasma sample into a microcentrifuge tube.
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Add a specified volume of the Amantadine-d15 internal standard working solution to each

sample.

Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 30 seconds to ensure thorough mixing.

Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis
The following provides a typical set of parameters for the analysis of Amantadine using

Amantadine-d15 as an internal standard.

Liquid Chromatography (LC) Conditions:

Parameter Value

LC System
Shimadzu Exion LC-20AD HPLC or

equivalent[8]

Column
Agilent Poroshell 120 SB-C18 (4.6 mm × 50

mm, 2.7 µm) or equivalent[8]

Mobile Phase
Isocratic elution with 70% 0.1% formic acid in

water and 30% acetonitrile[8]

Flow Rate 0.8 mL/min[8]

Injection Volume 10 µL

Column Temperature 40 °C

Run Time 3 minutes[8]

Mass Spectrometry (MS) Conditions:
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Parameter Amantadine Amantadine-d15 (IS)

MS System
QTRAP 5500 Mass

Spectrometer or equivalent[8]

QTRAP 5500 Mass

Spectrometer or equivalent[8]

Ionization Mode
Positive Electrospray

Ionization (ESI+)[9]

Positive Electrospray

Ionization (ESI+)[9]

Detection Mode
Multiple Reaction Monitoring

(MRM) or MS³[9]

Multiple Reaction Monitoring

(MRM) or MS³[9]

Precursor Ion (m/z) 152.2[9] 167.0[9]

Product Ion (m/z) (MRM) 135.3[9] 150.3[9]

Product Ion (m/z) (MS³) 107.4[9] 118.1[9]

Collision Energy (eV)
Optimized for the specific

instrument (e.g., 25 eV)[9]

Optimized for the specific

instrument (e.g., 25 eV)[9]
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Bioanalytical Workflow for Amantadine Quantification.
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Principle of Isotope Dilution Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. repository.up.ac.za [repository.up.ac.za]

2. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b586517?utm_src=pdf-body-img
https://www.benchchem.com/product/b586517?utm_src=pdf-custom-synthesis
https://repository.up.ac.za/server/api/core/bitstreams/45da8908-5a89-4d54-811b-3777151aa7f3/content
https://www.researchgate.net/publication/7933587_Simultaneous_determination_of_amantadine_and_rimantadine_by_HPLC_in_rat_plasma_with_pre-column_derivatization_and_fluorescence_detection_for_pharmacokinetic_studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. researchgate.net [researchgate.net]

4. Isotope dilution | Mass spectrometry, Trace elements, Quantification | Britannica
[britannica.com]

5. Isotope dilution - Wikipedia [en.wikipedia.org]

6. benchchem.com [benchchem.com]

7. Sensitive and rapid determination of amantadine without derivatization in human plasma
by LC–MS/MS for a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Comparison of LC-MS3 and LC-MRM Methods for Quantifying Amantadine and Its
Application in Therapeutic Amantadine Monitoring in Human Plasma - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [What is Amantadine-d15 and its primary use in
research?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586517#what-is-amantadine-d15-and-its-primary-
use-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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